Cas no 1160823-40-4 (2-bromo-N-(4-methoxyphenyl)aniline)

• Product Name: 2-bromo-N-(4-methoxyphenyl)aniline
• CAS No: 1160823-40-4
• MF: C₁₃H₁₂BrNO
• MW: 278.14448261261
• CID: 2895522
• Update Time: 2025-10-29

2-bromo-N-(4-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(4-methoxyphenyl)aniline

• Inchi： 1S/C13H12BrNO/c1-16-11-8-6-10(7-9-11)15-13-5-3-2-4-12(13)14/h2-9,15H,1H3
• InChI Key： ABKDXMYRGRRULG-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(OC)C=C2)=CC=CC=C1Br

Additional information on 2-bromo-N-(4-methoxyphenyl)aniline

Introduction to 2-bromo-N-(4-methoxyphenyl)aniline (CAS No. 1160823-40-4)

2-bromo-N-(4-methoxyphenyl)aniline, with the chemical formula C₇H₈BrN and CAS number 1160823-40-4, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of arylamine derivatives and has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The presence of both bromine and methoxy substituents on the aromatic ring imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-bromo-N-(4-methoxyphenyl)aniline consists of a brominated aniline core linked to a methoxy-substituted phenyl ring. This specific arrangement allows for a wide range of chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed coupling processes. These reactions are pivotal in the development of novel pharmaceuticals, agrochemicals, and functional materials.

In recent years, there has been a growing interest in exploring the pharmacological potential of arylamine derivatives. 2-bromo-N-(4-methoxyphenyl)aniline has been studied for its potential role in the development of new therapeutic agents. Its bromine atom serves as a handle for further functionalization, enabling the synthesis of more complex scaffolds that may exhibit desirable biological activities. For instance, researchers have investigated its use in the preparation of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

The methoxy group on the phenyl ring enhances the lipophilicity of the molecule, which can be advantageous for drug delivery systems. Additionally, the aniline moiety is known for its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. These properties make 2-bromo-N-(4-methoxyphenyl)aniline a valuable building block for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in synthetic methodologies have further expanded the utility of CAS No. 1160823-40-4. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient construction of biaryl structures containing this compound. These reactions are highly favored in pharmaceutical synthesis due to their high yields, mild conditions, and broad substrate scope.

The pharmaceutical industry has shown particular interest in arylamine derivatives for their potential antimicrobial and anti-inflammatory properties. Studies have demonstrated that compounds structurally related to 2-bromo-N-(4-methoxyphenyl)aniline can modulate various biological pathways by interacting with target enzymes and receptors. For example, modifications to the bromine or methoxy substituents have been found to influence the potency and selectivity of these compounds, leading to more effective therapeutic outcomes.

In material science, CAS No. 1160823-40-4 has been explored for its applications in organic electronics and polymer chemistry. The ability to incorporate this compound into conjugated polymers has led to materials with improved charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The bromine atom also facilitates further functionalization through polymerization techniques, allowing for the creation of tailored materials with specific electronic characteristics.

The synthesis of 2-bromo-N-(4-methoxyphenyl)aniline typically involves bromination followed by nucleophilic substitution or coupling reactions. Advanced synthetic strategies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their studies. These methodologies often involve protecting group strategies and multi-step syntheses that highlight the compound's versatility as an intermediate.

Ongoing research continues to uncover new applications for this compound in various fields. The combination of its structural features and reactivity makes it a compelling candidate for further exploration in drug discovery, material science, and catalysis. As our understanding of its properties grows, so too does its potential to contribute to innovative solutions across multiple disciplines.